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Introduction

Ponceau MX, a synthetic azo dye, has a long history of use in various scientific and industrial
applications. While its use as a food and cosmetic colorant has been discontinued in many
regions due to safety concerns, it remains a relevant compound in histological staining and
other research applications. This technical guide provides a comprehensive overview of
Ponceau MX, focusing on its synonyms, chemical properties, and detailed experimental
applications, particularly in the context of Masson's trichrome staining. The information is
presented to be of maximal utility for researchers, scientists, and professionals in drug
development who may encounter this dye in their work, either as a tool or as a compound of
interest for toxicological studies.

Chemical Identity and Synonyms

Ponceau MX is known by a multitude of synonyms in scientific literature and commercial
products. A clear understanding of these alternative names is crucial for accurate identification
and literature review. The compound is systematically named as the disodium salt of 3-
hydroxy-4-[(2,4-dimethylphenyl)azo]-2,7-naphthalenedisulfonic acid.

Table 1: Synonyms and Chemical Identifiers for Ponceau MX
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Identifier Type

Identifier

Common Name

Ponceau MX

IUPAC Name

disodium;4-[(2,4-dimethylphenyl)diazenyl]-3-
hydroxynaphthalene-2,7-disulfonate[1]

CAS Number

3761-53-3[1][2]

Chemical Formula

C18H14N2Na207S2[1]

Molecular Weight

480.4 g/mol [1]

Colour Index (C.l.) Name

Acid Red 26[2][3]

Colour Index (C.1.) Number

16150[3]

Alternative Names

Xylidine Ponceau, Ponceau 2R, Ponceau G,
Red R, Food Red 5, Acidal Ponceau G,
Ponceau de Xylidine[2][3][4]

Physicochemical Properties

The utility of Ponceau MX in various applications is dictated by its physicochemical properties.

It is a red azo dye that is readily soluble in water and slightly soluble in ethanol.[4] These

properties are essential for its use in agueous staining solutions.

Table 2: Physicochemical Properties of Ponceau MX

Property Value Reference
Appearance Red powder/crystals [5]
Solubility in Water Readily soluble [4]

Solubility in Ethanol

Slightly soluble

[4]

Absorption Maximum (Amax)

499-503 nm

[3]
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Experimental Applications: Masson's Trichrome
Staining

The primary application of Ponceau MX in modern scientific research is as a component of the
plasma stain in Masson's trichrome staining protocol. This histological technique is invaluable
for differentiating collagen from muscle and other cytoplasmic elements in tissue sections. In
this context, Ponceau MX, often in combination with acid fuchsin, stains cytoplasm, muscle,
and erythrocytes in shades of red.

Experimental Protocol: Masson's Trichrome Staining

The following is a detailed protocol for Masson's trichrome staining, adapted from established
methodologies.

Materials:

Fixative: Bouin's solution or 10% neutral buffered formalin.

» Nuclear Stain: Weigert's iron hematoxylin.

e Plasma Stain: A solution containing Ponceau MX (Xylidine Ponceau) and Acid Fuchsin.

 Differentiating Agent: Phosphomolybdic acid or phosphotungstic acid solution.

e Collagen Stain: Aniline blue or Light Green.

» Acetic Acid Solution (1%)

o Reagents for Deparaffinization and Rehydration: Xylene, and graded alcohols.

e Mounting Medium

Procedure:

» Deparaffinization and Rehydration:

o Immerse slides in two changes of xylene for 5 minutes each.
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o Transfer through two changes of 100% ethanol for 3 minutes each.

o Hydrate through 95% and 70% ethanol for 1 minute each.

o Rinse in running tap water.

Mordanting (for formalin-fixed tissues):

o Immerse slides in Bouin's solution at 56-60°C for 1 hour or overnight at room temperature.

o Wash in running tap water until the yellow color disappears.

Nuclear Staining:

o Stain in Weigert's iron hematoxylin for 10 minutes.

o Rinse in running warm tap water for 10 minutes.

o Wash in distilled water.

Cytoplasmic Staining:

o Stain in the Ponceau MX-Acid Fuchsin solution for 10-15 minutes.

o Rinse with distilled water.

Differentiation:

o Immerse in phosphomolybdic/phosphotungstic acid solution for 10-15 minutes, or until
collagen is no longer red.

Collagen Staining:

o Without rinsing, transfer directly to the Aniline Blue or Light Green solution and stain for 5-
10 minutes.

o Rinse briefly in distilled water.

Final Differentiation:
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o Differentiate in 1% acetic acid solution for 2-5 minutes.

e Dehydration and Mounting:
o Dehydrate quickly through 95% ethanol and two changes of absolute ethanol.
o Clear in two changes of xylene.
o Mount with a suitable resinous mounting medium.

Expected Results:

e Nuclei: Black

e Cytoplasm, Muscle, Erythrocytes: Red/Pink

o Collagen: Blue or Green (depending on the counterstain used)

Visualizing the Experimental Workflow

To clarify the logical progression of the Masson's Trichrome staining protocol, the following
workflow diagram is provided.
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Workflow for Masson's Trichrome Staining.
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Toxicological Profile

Ponceau MX is classified as a Group 2B carcinogen by the International Agency for Research
on Cancer (IARC), meaning it is possibly carcinogenic to humans. This classification is based
on sufficient evidence of carcinogenicity in animals. Studies have shown that oral
administration of Ponceau MX can lead to liver-cell tumors in mice and rats.[6] Due to these
concerns, its use in food and cosmetics has been largely phased out. For researchers handling
this compound, appropriate safety precautions, including the use of personal protective
equipment, are essential.

Table 3: Toxicological Data for Ponceau MX

Parameter Value Agencyl/Source
IARC Carcinogenicity Group 2B (Possibly ARC
Classification carcinogenic to humans)

Proposition 65 Status

o Listed as causing cancer OEHHA

(California, USA)
No Significant Risk Level

200 p g/day OEHHA[7]
(NSRL)
Inhalation Unit Risk (i g/cubic

1.3 E-6 OEHHA[7]
meter)-1
Oral Slope Factor (mg/kg-

4.5 E-3 OEHHA[7]

day)-1

Signaling Pathways and Biological Effects

Currently, there is a notable lack of research in the scientific literature detailing the specific
molecular signaling pathways that are directly modulated by Ponceau MX. Its biological effects
are primarily understood in the context of its toxicity and carcinogenicity. The mechanisms
underlying these effects at the cellular and molecular level are not well-elucidated. It is
plausible that as an azo dye, its metabolic products could be responsible for its genotoxic and
carcinogenic properties. However, dedicated studies to map these interactions to specific
signaling cascades are not readily available. Future research may explore how Ponceau MX or
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its metabolites interact with key cellular pathways, such as those involved in cell cycle
regulation, apoptosis, and DNA damage response, to exert their toxic effects.

Conclusion

Ponceau MX, also known by numerous synonyms including Acid Red 26 and Xylidine
Ponceau, remains a significant compound in the field of histology, particularly for its role in
Masson's trichrome staining. This guide has provided a detailed overview of its chemical
identity, physicochemical properties, and a comprehensive protocol for its primary application.
While its use is curtailed by its toxicological profile, a thorough understanding of this dye is
essential for researchers who utilize it as a staining reagent or encounter it in toxicological
assessments. The provided workflow diagram for Masson's trichrome staining offers a clear
visual guide for this experimental procedure. Further research is warranted to elucidate the
precise molecular mechanisms and signaling pathways through which Ponceau MX exerts its
biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ponceau MX | C18H14N2Na207S2 | CID 2724065 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. Do the azo food colorings carmoisine and ponceau 4R have a genotoxic potential? -
PubMed [pubmed.ncbi.nim.nih.gov]

3. Comparative Analysis of the Different Dyes' Potential to Assess Human Normal and
Cancer Cell Viability In Vitro under Different D/H Ratios in a Culture Medium - PMC
[pmc.ncbi.nlm.nih.gov]

4. A carcinogenic potency database of the standardized results of animal bioassays - PMC
[pmc.ncbi.nlm.nih.gov]

5. Effects of diluents on cell culture viability measured by automated cell counter - PubMed
[pubmed.ncbi.nim.nih.gov]

6. Ponceau MX (IARC Summary & Evaluation, Volume 8, 1975) [inchem.org]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1216454?utm_src=pdf-body
https://www.benchchem.com/product/b1216454?utm_src=pdf-body
https://www.benchchem.com/product/b1216454?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ponceau-MX
https://pubchem.ncbi.nlm.nih.gov/compound/Ponceau-MX
https://pubmed.ncbi.nlm.nih.gov/40059972/
https://pubmed.ncbi.nlm.nih.gov/40059972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7060866/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7060866/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7060866/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1569423/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1569423/
https://pubmed.ncbi.nlm.nih.gov/28264018/
https://pubmed.ncbi.nlm.nih.gov/28264018/
https://www.inchem.org/documents/iarc/vol08/ponceaumx.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 7. Ponceau MX - OEHHA [oehha.ca.gov]

 To cite this document: BenchChem. [Ponceau MX: An In-depth Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216454#synonyms-for-ponceau-mx-in-scientific-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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